6-{[2-({2-[4-(aminosulfonyl)phenyl]ethyl}amino)-2-oxoethyl]thio}-N-[2-(3,4-dimethoxyphenyl)ethyl]benzimidazo[1,2-c]quinazoline-3-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-6-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]sulfanylbenzimidazolo[1,2-c]quinazoline-3-carboxamide
• InChI: InChI=1S/C35H34N6O6S2/c1-46-30-14-9-23(19-31(30)47-2)16-18-38-34(43)24-10-13-26-28(20-24)40-35(41-29-6-4-3-5-27(29)39-33(26)41)48-21-32(42)37-17-15-22-7-11-25(12-8-22)49(36,44)45/h3-14,19-20H,15-18,21H2,1-2H3,(H,37,42)(H,38,43)(H2,36,44,45)
• InChI Key: MBFQWCWICHLBOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=CC3=C(C=C2)C4=NC5=CC=CC=C5N4C(=N3)SCC(=O)NCCC6=CC=C(C=C6)S(=O)(=O)N)OC
• Molecular Formula: C35H34N6O6S2
• Molecular Weight: 698.8 g/mol

Description

This compound is a complex organic molecule with several functional groups, including an aminosulfonyl group, a benzimidazole group, and a quinazoline group. These groups are common in many pharmaceuticals and could potentially confer a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would include a benzimidazole ring (a fused benzene and imidazole ring) and a quinazoline group (a fused benzene and pyrimidine ring). The various substituents would add additional complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of multiple aromatic rings would likely make the compound relatively stable and possibly planar. The aminosulfonyl group could confer water solubility, while the benzimidazole and quinazoline groups could participate in pi stacking interactions.

Scientific Research Applications

HPLC Analysis and Separation

N-(3,4-dimethoxyphenethyl)-6-((2-oxo-2-((4-sulfamoylphenethyl)amino)ethyl)thio)benzo[4,5]imidazo[1,2-c]quinazoline-3-carboxamide has been studied using reverse-phase (RP) high-performance liquid chromatography (HPLC). The method involves simple conditions, with the mobile phase containing acetonitrile (MeCN), water, and phosphoric acid. For mass spectrometry (MS)-compatible applications, formic acid can replace phosphoric acid. .

Potential Reserpine Analogues

In scientific investigations, N-(3,4-dimethoxyphenethyl)-6-((2-oxo-2-((4-sulfamoylphenethyl)amino)ethyl)thio)benzo[4,5]imidazo[1,2-c]quinazoline-3-carboxamide has been explored as a potential analogue of reserpine. Reserpine is a well-known alkaloid used in the treatment of hypertension and mental health disorders. .

Future Directions

Future research on this compound could involve synthesizing the compound and testing its biological activity. Depending on the results, further modifications could be made to the molecule to enhance its activity or reduce any side effects.